

artemisinin potential in autoimmune diseases

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Artemisinin*
CAS No.: *119241-68-8*
Cat. No.: *B10753515*

[Get Quote](#)

<**Artemisinin** and Its Derivatives: A Technical Guide to Their Therapeutic Potential in Autoimmune Diseases

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Abstract

Artemisinin, a sesquiterpene lactone originally isolated from *Artemisia annua*, and its semi-synthetic derivatives (e.g., artesunate, dihydro**artemisinin**) are globally recognized as a cornerstone of antimalarial therapy. Beyond this primary indication, a substantial and growing body of preclinical evidence has illuminated their potent immunomodulatory and anti-inflammatory properties. These compounds exert significant effects on key cellular and signaling pathways that are central to the pathogenesis of autoimmune diseases. This technical guide provides an in-depth analysis of the mechanisms of action of **artemisinins**, summarizes the compelling preclinical data in models of rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis, and offers detailed protocols for evaluating their therapeutic potential. The evidence presented herein positions **artemisinins** as a promising class of molecules for the development of novel therapeutics for autoimmune disorders.

Introduction: Beyond Malaria, a New Frontier in Immunomodulation

Autoimmune diseases, a collection of over 80 distinct conditions, arise from a dysregulated immune response where the body's defenses mistakenly target its own tissues. Current therapeutic strategies, while often effective, are frequently associated with broad immunosuppression, leading to significant side effects. There is a pressing need for targeted therapies that can recalibrate the immune system rather than simply suppressing it.

Artemisinin and its derivatives (ARTs) have emerged as compelling candidates in this search. Initially lauded for their antiparasitic activity, recent research has revealed their capacity to modulate the immune system through multiple mechanisms.^{[1][2]} ARTs have been shown to suppress pathogenic T cell activation, inhibit B cell function and autoantibody production, and promote the differentiation of regulatory T cells (Tregs), which are crucial for maintaining immune tolerance.^{[1][3]} This guide will dissect the molecular underpinnings of these effects and review the evidence supporting their application in autoimmunity.

Core Mechanisms of Action: A Multi-Pronged Approach to Immune Regulation


The immunomodulatory effects of **artemisinins** are not mediated by a single target but rather through the concerted regulation of several critical inflammatory and signaling pathways. This multi-targeted action is a key feature of their therapeutic potential, allowing for intervention at multiple points in the autoimmune pathogenic cascade.

Inhibition of Pro-Inflammatory Signaling Pathways

A hallmark of autoimmune disease is the chronic activation of pro-inflammatory signaling pathways. ARTs have been shown to potently inhibit several of these master regulators.

The Nuclear Factor-kappa B (NF- κ B) pathway is a central coordinator of inflammatory gene expression, driving the production of cytokines, chemokines, and adhesion molecules. In a resting state, NF- κ B is sequestered in the cytoplasm by its inhibitor, I κ B α . Upon stimulation by pro-inflammatory signals (e.g., TNF- α), the IKK complex phosphorylates I κ B α , targeting it for degradation and allowing NF- κ B (p65/p50) to translocate to the nucleus and initiate transcription.

Artemisinins intervene at multiple points in this cascade. They have been shown to inhibit TNF- α -induced phosphorylation and degradation of I κ B α , thereby preventing p65 nuclear translocation.[4][5] Some studies suggest ARTs may also impact upstream signaling by inhibiting the expression of adaptor proteins like TRAF2 and RIP1.[4][6] This comprehensive inhibition of the NF- κ B pathway is a key mechanism behind the anti-inflammatory effects of these compounds.[1][7]




[Click to download full resolution via product page](#)

Caption: **Artemisinin** inhibits the NF-κB pathway by preventing IκBα degradation.

The Janus kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) pathway is the principal signaling route for a wide array of cytokines and growth factors involved in immunity. Cytokine binding to its receptor leads to JAK activation, which then phosphorylates STAT proteins. Phosphorylated STATs dimerize and translocate to the nucleus to regulate gene expression.

Artesunate has been shown to suppress the phosphorylation of JAK2 and STAT3 in the kidneys of lupus-prone MRL/lpr mice, correlating with amelioration of lupus nephritis.[8][9] This inhibition of JAK/STAT signaling directly impacts the differentiation and function of immune cells, particularly T cells.[8][10]



[Click to download full resolution via product page](#)

Caption: Artesunate disrupts cytokine signaling by inhibiting the JAK/STAT pathway.

The NLRP3 inflammasome is a multi-protein complex in the cytoplasm of myeloid cells that, when activated, triggers the maturation of the highly pro-inflammatory cytokines IL-1 β and IL-18. Its dysregulation is implicated in numerous autoimmune and inflammatory disorders.

Artemisinin has been found to inhibit NLRP3 inflammasome activation by suppressing the interaction between NLRP3 and NEK7, an essential step for its assembly.[\[11\]](#)[\[12\]](#) This action directly curtails the production of key inflammatory mediators.[\[13\]](#)[\[14\]](#)

Modulation of Immune Cell Function

ARTs directly impact the behavior of key immune cell populations that drive autoimmune pathology.

- **T Cells:** ARTs exhibit a profound influence on CD4⁺ T cell differentiation and function. They suppress the differentiation of pro-inflammatory Th1 and Th17 cells while promoting the generation and function of immunosuppressive Treg cells.[\[3\]](#)[\[15\]](#) Dihydro**artemisinin** (DHA), for example, has been shown to restore the Treg/Th17 balance in mouse models of lupus.[\[8\]](#)[\[16\]](#) This rebalancing is a critical therapeutic goal in many autoimmune diseases.[\[17\]](#)[\[18\]](#)
- **B Cells:** Autoantibodies, produced by B cells and plasma cells, are central to the pathology of diseases like lupus and rheumatoid arthritis. Artesunate has been shown to abolish germinal center (GC) B cells, which are the primary sites of B cell affinity maturation and differentiation.[\[19\]](#)[\[20\]](#) This is achieved by preferentially inhibiting the proliferation of these highly active cells, leading to a reduction in autoantibody production.[\[21\]](#)[\[22\]](#)
- **Myeloid Cells:** ARTs can induce apoptosis in macrophages and dendritic cells (DCs), reducing their capacity to produce pro-inflammatory cytokines like TNF- α and IL-12.[\[3\]](#) They also modulate macrophage polarization, potentially shifting them from a pro-inflammatory M1 phenotype to an anti-inflammatory M2 phenotype.[\[23\]](#)

Preclinical Evidence in Autoimmune Disease Models

The mechanistic actions of ARTs translate into significant therapeutic efficacy in a range of well-established animal models of autoimmune disease.

Disease Model	Artemisinin Derivative	Key Findings	References
Rheumatoid Arthritis			
Collagen-Induced Arthritis (CIA)	Artesunate	Reduced clinical scores, inhibited migration and invasion of fibroblast-like synoviocytes, decreased MMP-2/9 production.	[24] [25]
K/BxN Spontaneous Arthritis	Artesunate	Prevented arthritis development, eliminated germinal center B cells, and reduced autoantibody production.	[19] [21]
Systemic Lupus Erythematosus			
MRL/lpr & Pristane-Induced	Dihydroartemisinin (DHA)	Reduced kidney inflammation, decreased anti-dsDNA antibodies, restored Treg/Th17 balance, and altered splenic T/B cell proportions.	[16] [26]
MRL/lpr Mice	Artesunate	Ameliorated lupus nephritis, suppressed JAK2-STAT3 signaling, and reduced T follicular helper (Tfh) cells.	[8] [9]
Multiple Sclerosis			

Experimental
Autoimmune
Encephalomyelitis
(EAE)

Artemisinin / SM934

Reduced clinical severity, decreased CNS inflammation, shifted cytokine profile from Th1 (IFN- γ) to Th2 (IL-4), and enhanced Treg expansion. [\[27\]](#)[\[28\]](#)[\[29\]](#)

Key Experimental Protocols for Preclinical Evaluation

Validating the immunomodulatory effects of **artemisinin** derivatives requires robust and reproducible experimental systems. The following section details core methodologies for both in vitro and in vivo assessment.

In Vitro Assessment of T-Cell Modulation

The causal link between ARTs and their effect on T-cell function can be established by isolating T-cells and assessing their response to the compound in a controlled environment.

This protocol measures the extent to which a compound inhibits the proliferation of T-cells following stimulation. Carboxyfluorescein succinimidyl ester (CFSE) is a fluorescent dye that is equally distributed between daughter cells upon division, allowing for the tracking of cell generations by flow cytometry.

Methodology:

- **Cell Isolation:** Isolate splenocytes from a naive mouse (e.g., C57BL/6) using mechanical dissociation followed by red blood cell lysis.
- **CFSE Labeling:** Resuspend splenocytes at 1×10^7 cells/mL in PBS. Add CFSE to a final concentration of 5 μ M. Incubate for 10 minutes at 37°C, protected from light.
- **Quenching:** Quench the labeling reaction by adding 5 volumes of ice-cold complete RPMI medium (containing 10% FBS). Incubate on ice for 5 minutes.

- Washing: Wash cells three times with complete RPMI medium to remove excess CFSE.
- Plating: Plate cells at 2×10^5 cells/well in a 96-well round-bottom plate.
- Treatment & Stimulation:
 - Add **artemisinin**/derivative at desired final concentrations (e.g., 0.1, 1, 10 μM). Use DMSO as a vehicle control.
 - Add a T-cell stimulus, such as anti-CD3/anti-CD28 antibodies (1 $\mu\text{g/mL}$ each) or Concanavalin A (2.5 $\mu\text{g/mL}$).
 - Include an unstimulated control (CFSE-labeled cells without stimulus) to establish the baseline fluorescence of non-proliferating cells.
- Incubation: Culture for 72-96 hours at 37°C , 5% CO_2 .
- Flow Cytometry Analysis:
 - Harvest cells and stain with antibodies against T-cell markers (e.g., CD3, CD4, CD8).
 - Acquire data on a flow cytometer, detecting CFSE fluorescence in the FITC channel.
 - Analyze the data by gating on the T-cell population of interest (e.g., CD4+). Proliferation is visualized as a series of peaks, each representing a cell division, with fluorescence intensity halving at each step.

Caption: Workflow for assessing T-cell proliferation using CFSE labeling.

In Vivo Assessment in an Autoimmune Model

To demonstrate therapeutic efficacy, the compound must be tested in a living system that recapitulates key aspects of a human autoimmune disease. The collagen-induced arthritis (CIA) model is a gold standard for rheumatoid arthritis research.[30]

This model involves immunizing susceptible mice with type II collagen, which induces an autoimmune response targeting the joints, leading to arthritis that is pathologically similar to human RA.[31][32][33]

Methodology:

- Animal Selection: Use male DBA/1 mice, 8-10 weeks of age, as they are highly susceptible to CIA.[30][31]
- Reagent Preparation:
 - Collagen Solution: Dissolve bovine or chicken type II collagen in 0.05M acetic acid to a concentration of 2 mg/mL by stirring overnight at 4°C.[34]
 - Emulsion: Prepare an emulsion by mixing the collagen solution 1:1 with Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis. This must be done carefully to create a stable water-in-oil emulsion.
- Primary Immunization (Day 0):
 - Anesthetize mice.
 - Inject 100 µL of the emulsion intradermally at the base of the tail. Each mouse receives 100 µg of type II collagen.
- Booster Immunization (Day 21):
 - Prepare a second emulsion of type II collagen with Incomplete Freund's Adjuvant (IFA).
 - Inject 100 µL of the booster emulsion intradermally at a site near the primary injection.[32]
- Treatment Regimen:
 - Begin treatment with the **artemisinin** derivative (e.g., daily intraperitoneal injection or oral gavage) either prophylactically (starting from Day 0) or therapeutically (starting after the onset of clinical signs, typically around Day 25-28).
 - Include a vehicle control group and potentially a positive control group (e.g., methotrexate).
- Clinical Scoring (Starting Day 21, 3 times/week):

- Monitor mice for signs of arthritis. Score each paw based on a scale of 0-4, where:
 - 0 = No swelling or erythema.
 - 1 = Mild swelling/erythema confined to one joint.
 - 2 = Moderate swelling/erythema of multiple digits or the entire paw.
 - 3 = Severe swelling/erythema of the entire paw.
 - 4 = Maximum inflammation with ankylosis.
- The maximum score per mouse is 16. Paw thickness can also be measured with calipers as a quantitative endpoint.[\[32\]](#)
- Terminal Analysis (e.g., Day 42-56):
 - Collect blood for analysis of serum cytokines and anti-collagen antibodies.
 - Harvest paws for histological analysis to assess synovial inflammation, cartilage damage, and bone erosion.
 - Harvest spleens and lymph nodes for cellular analysis (e.g., Treg/Th17 ratios by flow cytometry).

Challenges and Future Directions

While the preclinical data are highly encouraging, several challenges must be addressed for the clinical translation of **artemisinins** in autoimmune disease. The primary hurdles are their poor pharmacokinetic properties, including low solubility and short biological half-life. The development of new derivatives (like SM934) with improved bioavailability and stability is a critical area of research.[\[1\]](#)

Future research should focus on:

- Combination Therapies: Investigating the synergistic effects of ARTs with existing disease-modifying anti-rheumatic drugs (DMARDs) or biologics.

- **Targeted Delivery:** Developing novel drug delivery systems to increase the concentration of ARTs at sites of inflammation, thereby enhancing efficacy and reducing potential off-target effects.
- **Clinical Trials:** Carefully designed, placebo-controlled clinical trials are the essential next step to validate the safety and efficacy of these compounds in human autoimmune diseases.

Conclusion

Artemisinin and its derivatives represent a class of molecules with compelling, multi-faceted immunomodulatory activity. Their ability to simultaneously inhibit key pro-inflammatory pathways like NF- κ B and JAK/STAT, while also recalibrating the function of pathogenic T and B cells, provides a strong mechanistic rationale for their use in autoimmune diseases. The robust efficacy demonstrated in a wide range of preclinical models underscores this potential. With continued efforts in medicinal chemistry and clinical development, **artemisinins** could offer a novel, effective, and safe therapeutic option for patients suffering from these chronic and debilitating conditions.

References

- Advances in the study of **artemisinin** and its derivatives for the treatment of rheumatic skeletal disorders, autoimmune inflammatory diseases, and autoimmune disorders: a comprehensive review. *Frontiers in Immunology*. [[Link](#)]
- **Artemisinins** in autoimmune diseases: effects and mechanisms in systemic lupus erythematosus and rheumatoid arthritis. *British Journal of Pharmacology*. [[Link](#)]
- Advances in the study of **artemisinin** and its derivatives for the treatment of rheumatic skeletal disorders, autoimmune inflammatory diseases, and autoimmune disorders: a comprehensive review. *PubMed Central*. [[Link](#)]
- Anti-inflammatory effect of **artemisinin** on uric acid-induced NLRP3 inflammasome activation through blocking interaction between NLRP3 and NEK7. *PubMed*. [[Link](#)]
- Dihydro**artemisinin** Alleviates the Symptoms of a Mouse Model of Systemic Lupus Erythematosus Through Regulating Splenic T/B-Cell Heterogeneity. *MDPI*. [[Link](#)]

- A Protocol for Successfully Inducing Collagen-Induced Arthritis (CIA) in Mice. Chondrex, Inc.. [\[Link\]](#)
- Dihydro**artemisinin** attenuated the symptoms of mice model of systemic lupus erythematosus by restoring the Treg/Th17 balance. PubMed. [\[Link\]](#)
- Protocol for the Successful Induction of Collagen-Induced Arthritis (CIA) in Mice. AMSBIO. [\[Link\]](#)
- Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis. Bio-protocol. [\[Link\]](#)
- Collagen-induced arthritis. PubMed. [\[Link\]](#)
- Artesunate abolishes germinal center B cells and inhibits autoimmune arthritis. PubMed. [\[Link\]](#)
- **Artemisinin** attenuates lipopolysaccharide-stimulated proinflammatory responses by inhibiting NF- κ B pathway in microglia cells. PubMed. [\[Link\]](#)
- **Artemisinin** protects mice against burn sepsis through inhibiting NLRP3 inflammasome activation. PubMed. [\[Link\]](#)
- **Artemisinin** inhibits inflammatory response via regulating NF- κ B and MAPK signaling pathways. Taylor & Francis Online. [\[Link\]](#)
- **Artemisinin**-derived artemisitene blocks ROS-mediated NLRP3 inflammasome and alleviates ulcerative colitis. PubMed. [\[Link\]](#)
- Anti-inflammatory effect of **artemisinin** on uric acid-induced NLRP3 inflammasome activation through blocking interaction between NLRP3 and NEK7 | Request PDF. ResearchGate. [\[Link\]](#)
- **Artemisinin** inhibits inflammatory response via regulating NF- κ B and MAPK signaling pathways. PubMed. [\[Link\]](#)
- Full article: **Artemisinin** inhibits inflammatory response via regulating NF- κ B and MAPK signaling pathways. Taylor & Francis Online. [\[Link\]](#)

- **Artemisinin** in autoimmune diseases: effects and mechanisms in systemic lupus erythematosus and rheumatoid arthritis. Semantic Scholar. [\[Link\]](#)
- Artesunate Abolishes Germinal Center B Cells and Inhibits Autoimmune Arthritis. Knowledge at UChicago. [\[Link\]](#)
- **Artemisinin** protects mice against burn sepsis through inhibiting NLRP3 inflammasome activation. ResearchGate. [\[Link\]](#)
- Immunoregulation by **Artemisinin** and Its Derivatives: A New Role for Old Antimalarial Drugs. Frontiers in Immunology. [\[Link\]](#)
- Role of Artesunate in Autoimmune Diseases and Signaling Pathways. Future Science. [\[Link\]](#)
- Full article: **Artemisinin** therapeutic efficacy in the experimental model of multiple sclerosis. Taylor & Francis Online. [\[Link\]](#)
- Artesunate Abolishes Germinal Center B Cells and Inhibits Autoimmune Arthritis. PLOS ONE. [\[Link\]](#)
- **Artemisinin** alleviates astrocyte overactivation and neuroinflammation by modulating the IRE1/NF- κ B signaling pathway in in vitro and in vivo Alzheimer's disease models. PubMed. [\[Link\]](#)
- **Artemisinin** therapeutic efficacy in the experimental model of multiple sclerosis | Request PDF. ResearchGate. [\[Link\]](#)
- **Artemisinin** analogue SM934 ameliorates murine experimental autoimmune encephalomyelitis through enhancing the expansion and functions of regulatory T cell. PubMed. [\[Link\]](#)
- Role of artesunate in autoimmune diseases and signaling pathways. PubMed. [\[Link\]](#)
- Artesunate targets cellular metabolism to regulate the Th17/Treg cell balance. Semantic Scholar. [\[Link\]](#)

- Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review). Spandidos Publications. [\[Link\]](#)
- Artesunate Abolishes Germinal Center B Cells and Inhibits Autoimmune Arthritis. PubMed Central. [\[Link\]](#)
- **Artemisinin** ameliorates the symptoms of experimental autoimmune myasthenia gravis by regulating the balance of TH1 cells, TH17 cells and Treg cells. Asia Pacific Academy of Science Pte. Ltd.. [\[Link\]](#)
- Tehranolid and **Artemisinin** Effects on Ameliorating Experimental Autoimmune Encephalomyelitis by Modulating Inflammation and Remyelination. PubMed. [\[Link\]](#)
- **Artemisinin** therapeutic efficacy in the experimental model of multiple sclerosis. PubMed. [\[Link\]](#)
- Artesunate influences Th17/Treg lymphocyte balance by modulating Treg apoptosis and Th17 proliferation in a murine model of rheumatoid arthritis. PubMed Central. [\[Link\]](#)
- Artesunate targets cellular metabolism to regulate the Th17/Treg cell balance. SpringerLink. [\[Link\]](#)
- Immune Suppressive Properties of **Artemisinin** Family Drugs. PubMed Central. [\[Link\]](#)
- Single-cell profiling reveals immunoregulation of **artemisinin** on CD8+GZMB+ T cells via JAK2-STAT3 in malaria-infected mice. PubMed Central. [\[Link\]](#)
- Dihydro**artemisinin** ameliorates inflammatory disease by its reciprocal effects on Th and Treg cell function via modulating mTOR pathway. PubMed Central. [\[Link\]](#)
- A novel function of artesunate on inhibiting migration and invasion of fibroblast-like synoviocytes from rheumatoid arthritis patients. PubMed. [\[Link\]](#)
- A novel function of artesunate on inhibiting migration and invasion of fibroblast-like synoviocytes from rheumatoid arthritis patients. PubMed Central. [\[Link\]](#)

- Prednisone combined with Dihydro**artemisinin** attenuates systemic lupus erythematosus by regulating M1/M2 balance through the MAPK signaling pathway. PubMed. [[Link](#)]
- Dihydro**artemisinin** inhibits follicular helper T and B cells: implications for systemic lupus erythematosus treatment. PubMed. [[Link](#)]
- Immunoregulation by **Artemisinin** and Its Derivatives: A New Role for Old Antimalarial Drugs. Frontiers. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Frontiers | Advances in the study of artemisinin and its derivatives for the treatment of rheumatic skeletal disorders, autoimmune inflammatory diseases, and autoimmune disorders: a comprehensive review [[frontiersin.org](https://www.frontiersin.org)]
- 2. [tandfonline.com](https://www.tandfonline.com) [[tandfonline.com](https://www.tandfonline.com)]
- 3. Advances in the study of artemisinin and its derivatives for the treatment of rheumatic skeletal disorders, autoimmune inflammatory diseases, and autoimmune disorders: a comprehensive review - PMC [pubmed.ncbi.nlm.nih.gov]
- 4. [tandfonline.com](https://www.tandfonline.com) [[tandfonline.com](https://www.tandfonline.com)]
- 5. Artemisinin inhibits inflammatory response via regulating NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. [tandfonline.com](https://www.tandfonline.com) [[tandfonline.com](https://www.tandfonline.com)]
- 7. Artemisinin attenuates lipopolysaccharide-stimulated proinflammatory responses by inhibiting NF-κB pathway in microglia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Frontiers | Immunoregulation by Artemisinin and Its Derivatives: A New Role for Old Antimalarial Drugs [[frontiersin.org](https://www.frontiersin.org)]
- 9. Immunoregulation by Artemisinin and Its Derivatives: A New Role for Old Antimalarial Drugs - PMC [pubmed.ncbi.nlm.nih.gov]

- 10. Single-cell profiling reveals immunoregulation of artemisinin on CD8+GZMB+ T cells via JAK2-STAT3 in malaria-infected mice - PMC [pubmed.ncbi.nlm.nih.gov]
- 11. Anti-inflammatory effect of artemisinin on uric acid-induced NLRP3 inflammasome activation through blocking interaction between NLRP3 and NEK7 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. Artemisinin protects mice against burn sepsis through inhibiting NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Dihydroartemisinin ameliorates inflammatory disease by its reciprocal effects on Th and Treg cell function via modulating mTOR pathway - PMC [pubmed.ncbi.nlm.nih.gov]
- 16. Dihydroartemisinin attenuated the symptoms of mice model of systemic lupus erythematosus by restoring the Treg/Th17 balance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Artesunate targets cellular metabolism to regulate the Th17/Treg cell balance | Semantic Scholar [semanticscholar.org]
- 18. Artesunate influences Th17/Treg lymphocyte balance by modulating Treg apoptosis and Th17 proliferation in a murine model of rheumatoid arthritis - PMC [pubmed.ncbi.nlm.nih.gov]
- 19. Artesunate abolishes germinal center B cells and inhibits autoimmune arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. knowledge.uchicago.edu [knowledge.uchicago.edu]
- 21. journals.plos.org [journals.plos.org]
- 22. Artesunate Abolishes Germinal Center B Cells and Inhibits Autoimmune Arthritis - PMC [pubmed.ncbi.nlm.nih.gov]
- 23. Artemisinins in autoimmune diseases: effects and mechanisms in systemic lupus erythematosus and rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. A novel function of artesunate on inhibiting migration and invasion of fibroblast-like synoviocytes from rheumatoid arthritis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. A novel function of artesunate on inhibiting migration and invasion of fibroblast-like synoviocytes from rheumatoid arthritis patients - PMC [pubmed.ncbi.nlm.nih.gov]
- 26. mdpi.com [mdpi.com]
- 27. tandfonline.com [tandfonline.com]
- 28. Artemisinin analogue SM934 ameliorates murine experimental autoimmune encephalomyelitis through enhancing the expansion and functions of regulatory T cell -

[PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [29. Artemisinin therapeutic efficacy in the experimental model of multiple sclerosis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [30. spandidos-publications.com \[spandidos-publications.com\]](#)
- [31. chondrex.com \[chondrex.com\]](#)
- [32. bio-protocol.org \[bio-protocol.org\]](#)
- [33. Collagen-induced arthritis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [34. resources.amsbio.com \[resources.amsbio.com\]](#)
- To cite this document: BenchChem. [artemisinin potential in autoimmune diseases]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10753515/docs#artemisinin-potential-in-autoimmune-diseases\]](https://www.benchchem.com/product/b10753515/docs#artemisinin-potential-in-autoimmune-diseases)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check